Cas no 775304-00-2 (BENZOIC ACID, 3-[5-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-3-YL]-)

• Product Name: BENZOIC ACID, 3-[5-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-3-YL]-
• CAS No: 775304-00-2
• MF: C₁₇H₈F₆N₂O₃
• MW: 402.247445106506
• CID: 3388321
• PubChem ID: 11463773
• Update Time: 2025-04-21

BENZOIC ACID, 3-[5-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-3-YL]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-[5-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-3-YL]-
• 3-[5-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-yl]benzoic Acid
• DTXSID501152833
• 775304-00-2
• BUWHXXVTSDYMQU-UHFFFAOYSA-N
• SCHEMBL60654

• Inchi： 1S/C17H8F6N2O3/c18-16(19,20)11-5-10(6-12(7-11)17(21,22)23)14-24-13(25-28-14)8-2-1-3-9(4-8)15(26)27/h1-7H,(H,26,27)
• InChI Key： BUWHXXVTSDYMQU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C2=NC(C3C=CC=C(C(=O)O)C=3)=NO2)C=1)(F)F

Computed Properties

• Exact Mass: 402.04391109Da
• Monoisotopic Mass: 402.04391109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76.2Ų